Cas no 832-10-0 (CYCLOTRIDECANONE)
CYCLOTRIDECANONE structure
CYCLOTRIDECANONE Chemical and Physical Properties
Names and Identifiers
-
- CYCLOTRIDECANONE
- CYCLOTRIDECANONE TECH
- cyclotridecan-1-one
- cyclotridecanon
- DTXSID90232212
- NS00038242
- AKOS015915686
- M9P6DXT6YX
- SCHEMBL6067572
- EINECS 212-615-3
- 832-10-0
-
- Inchi： InChI=1S/C13H24O/c14-13-11-9-7-5-3-1-2-4-6-8-10-12-13/h1-12H2
- InChI Key： VHUGWUBIUBBUAF-UHFFFAOYSA-N
- SMILES： C1CCCCCCC(=O)CCCCC1
Computed Properties
- Exact Mass: 196.18300
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- Surface Charge: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.927 g/mL at 25 °C(lit.)
- Melting Point: 30-31 °C(lit.)
- Boiling Point: 146 °C11 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.479(lit.)
- PSA: 17.07000
- LogP: 4.25030
- Solubility: Not determined
CYCLOTRIDECANONE Security Information
- WGK Germany：3
- Safety Instruction： S24/25
CYCLOTRIDECANONE Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
CYCLOTRIDECANONE Related Literature
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Tsuyoshi Satoh Chem. Soc. Rev. 2007 36 1561
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Christopher G. P. Taylor,Jerico R. Piper,Michael D. Ward Chem. Commun. 2016 52 6225
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Giorgio Giorgi,Pilar López-Alvarado,J. Carlos Menéndez Org. Biomol. Chem. 2012 10 5131
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4. Molecular structure of methyl-2-nitrophenyl sulphide. An electron-diff raction studyGy?rgy Schultz,István Hargittai,István Kapovits,árpád Kucsman J. Chem. Soc. Faraday Trans. 2 1987 83 2113
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5. 609. The chemistry of carcinogenic nitrogen-compounds. Part III. Polysubstituted pyrroles and indoles as potential cocarcinogensNg.Ph. Buu-Ho? J. Chem. Soc. 1949 2882
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